2-Methylindol-3-ylpropanol

• Molecular Formula: C12H15NO
• Molecular Weight: 189.25 g/mol
• IUPAC Name: 1-(2-methyl-1H-indol-3-yl)propan-1-ol
• InChI: InChI=1S/C12H15NO/c1-3-11(14)12-8(2)13-10-7-5-4-6-9(10)12/h4-7,11,13-14H,3H2,1-2H3
• InChI Key: NKCRRPJVJZNTIJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=C(NC2=CC=CC=C21)C)O

Description

2-Methylindol-3-ylpropanol is a useful research compound. Its molecular formula is C12H15NO and its molecular weight is 189.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 27.3 g of ethyl (2-methylindol-3-yl)propionate and 100 ml of tetrahydrofuran was added slowly to a suspension of 4.3 g of lithium aluminum hydride and 120 ml of tetrahydrofuran, with stirring. After the addition was complete, the reaction mixture was heated under reflux for 2 hrs, and cooled in an ice bath. Water (17 ml) was added cautiously at ice-bath temperature. The mixture was filtered and the filtrated was concentrated. Distillation of the residue at 0.2 mm gave 15.6 g (68.8%) of product, bp 180°.